14-Deoxy-17-hydroxyandrographolide
14-Deoxy-17-hydroxyandrographolide
Brand Name:
Vulcanchem
CAS No.:
869384-82-7
VCID:
VC0146822
InChI:
InChI=1S/C20H32O5/c1-19-9-7-17(23)20(2,12-22)16(19)6-4-14(11-21)15(19)5-3-13-8-10-25-18(13)24/h8,14-17,21-23H,3-7,9-12H2,1-2H3/t14-,15-,16+,17-,19+,20+/m1/s1
SMILES:
CC12CCC(C(C1CCC(C2CCC3=CCOC3=O)CO)(C)CO)O
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
14-Deoxy-17-hydroxyandrographolide
CAS No.: 869384-82-7
Reference Standards
VCID: VC0146822
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
| CAS No. | 869384-82-7 |
|---|---|
| Product Name | 14-Deoxy-17-hydroxyandrographolide |
| Molecular Formula | C20H32O5 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | 4-[2-[(1R,2S,4aS,5R,6R,8aS)-6-hydroxy-2,5-bis(hydroxymethyl)-5,8a-dimethyl-1,2,3,4,4a,6,7,8-octahydronaphthalen-1-yl]ethyl]-2H-furan-5-one |
| Standard InChI | InChI=1S/C20H32O5/c1-19-9-7-17(23)20(2,12-22)16(19)6-4-14(11-21)15(19)5-3-13-8-10-25-18(13)24/h8,14-17,21-23H,3-7,9-12H2,1-2H3/t14-,15-,16+,17-,19+,20+/m1/s1 |
| Standard InChIKey | LMOGEODVJJLYGW-UQZPWQSVSA-N |
| Isomeric SMILES | C[C@@]12CC[C@H]([C@@]([C@H]1CC[C@@H]([C@H]2CCC3=CCOC3=O)CO)(C)CO)O |
| SMILES | CC12CCC(C(C1CCC(C2CCC3=CCOC3=O)CO)(C)CO)O |
| Canonical SMILES | CC12CCC(C(C1CCC(C2CCC3=CCOC3=O)CO)(C)CO)O |
| Appearance | Powder |
| PubChem Compound | 11631693 |
| Last Modified | Nov 11 2021 |
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